N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea

• Molecular Formula: C19H20ClN3O2S
• Molecular Weight: 389.9 g/mol
• IUPAC Name: 1-(4-chloro-2,5-dimethoxyphenyl)-3-[2-(1H-indol-3-yl)ethyl]thiourea
• InChI: InChI=1S/C19H20ClN3O2S/c1-24-17-10-16(18(25-2)9-14(17)20)23-19(26)21-8-7-12-11-22-15-6-4-3-5-13(12)15/h3-6,9-11,22H,7-8H2,1-2H3,(H2,21,23,26)
• InChI Key: XBHZSPZFRXVDLZ-UHFFFAOYSA-N
• SMILES: COC1=CC(=C(C=C1NC(=S)NCCC2=CNC3=CC=CC=C32)OC)Cl

Description

N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, also known as CLE-35, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a thiourea derivative that has been synthesized using specific methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea is not fully understood, but it is believed to be related to its ability to inhibit specific enzymes and proteins that are involved in cancer cell growth and inflammation. It has been shown to inhibit the activity of protein kinase C, which is involved in cell proliferation and apoptosis, and also to inhibit the production of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has been found to have various biochemical and physiological effects in animal models. It has been shown to reduce the levels of specific enzymes and proteins that are involved in cancer cell growth and inflammation, and also to reduce the levels of inflammatory cytokines. Additionally, N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has been found to increase the levels of antioxidants in animal models, which may help to protect cells from oxidative damage.

Advantages and Limitations for Lab Experiments

N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has several advantages for use in lab experiments, including its relatively simple synthesis method, its ability to inhibit specific enzymes and proteins, and its potential applications in various fields of scientific research. However, there are also limitations to its use, including its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, including its potential use as a therapeutic agent for cancer and inflammation, its potential use as an antioxidant, and its potential use in the development of new drugs. Additionally, further studies are needed to fully understand the mechanism of action of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea and to determine its potential side effects and toxicity.

Synthesis Methods

The synthesis of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea involves the reaction of 4-chloro-2,5-dimethoxybenzoyl chloride with 2-(1H-indol-3-yl)ethylamine, followed by the reaction of the resulting compound with thiourea. This process results in the formation of N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea, which can be purified and used for further studies.

Scientific Research Applications

N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has been studied extensively for its potential applications in various fields of scientific research. It has shown promising results in the field of cancer research, where it has been found to inhibit the growth of cancer cells and induce apoptosis in vitro. Additionally, N-(4-chloro-2,5-dimethoxyphenyl)-N'-[2-(1H-indol-3-yl)ethyl]thiourea has also been studied for its potential use as an anti-inflammatory agent, as it has been found to reduce inflammation in animal models.